Cas no 2364585-39-5 (5-Fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene)

• Product Name: 5-Fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene
• CAS No: 2364585-39-5
• MF: C₉H₈F₄O₂
• MW: 224.152236938477
• CID: 5075124
• Update Time: 2025-08-04

5-Fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene

• Inchi： 1S/C9H8F4O2/c1-14-5-15-8-3-6(9(11,12)13)2-7(10)4-8/h2-4H,5H2,1H3
• InChI Key： RAAICNSOULXLIQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(F)(F)F)C=1)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5

Additional information on 5-Fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene

5-Fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene (CAS No. 2364585-39-5)

5-Fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene, also known by its CAS registry number CAS No. 2364585-39-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluorine atom at the 5-position, a methoxymethoxy group at the 1-position, and a trifluoromethyl group at the 3-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable for research and industrial applications.

The synthesis of 5-fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene involves a series of carefully designed chemical reactions. Typically, the starting material is a substituted benzene derivative, which undergoes fluorination, alkylation, and subsequent functionalization to introduce the methoxymethoxy and trifluoromethyl groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most notable applications of CAS No. 2364585-39-5 is in the field of pharmaceutical research. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating diseases such as cancer and infectious disorders. Its structure provides a versatile platform for further functionalization, allowing researchers to explore different pharmacophores and optimize bioavailability.

In addition to its role in drug discovery, 5-fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene has found applications in materials science. The compound is used as a precursor for advanced polymers and high-performance materials due to its ability to form stable covalent bonds under specific reaction conditions. Recent studies have highlighted its potential in developing next-generation electronic materials with improved thermal stability and mechanical strength.

The chemical stability of CAS No. 2364585-39-5 makes it suitable for use in harsh chemical environments. Its resistance to oxidation and hydrolysis under normal conditions ensures long-term stability in storage and during transportation. This property is particularly advantageous in industrial settings where consistent quality and reliability are paramount.

From an environmental perspective, the production and handling of 5-fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene are subject to stringent regulations to minimize ecological impact. Modern manufacturing processes incorporate waste reduction techniques and recycling strategies to ensure sustainable production practices.

In summary, CAS No. 2364585-39-5, or 5-fluoro-1-methoxymethoxy-3-(trifluoromethyl)benzene, stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile applications, and robust chemical properties make it an indispensable component in contemporary scientific research and industrial development.